N-Methyl-1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride

• IUPAC Name: N-methyl-1-(1,2,4-oxadiazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C4H7N3O.ClH/c1-5-2-4-6-3-8-7-4;/h3,5H,2H2,1H3;1H
• InChI Key: SVBYJDOQYSLVJZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NOC=N1.Cl
• Molecular Formula: C4H8ClN3O
• Molecular Weight: 149.58 g/mol

Description

N-Methyl-1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a compound with the CAS Number: 1432681-25-8. It has a molecular weight of 149.58 and its IUPAC name is N-methyl-1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole compounds typically involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole in the presence of TBAF/THF at room temperature.

Molecular Structure Analysis

The InChI code for N-Methyl-1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride is 1S/C4H7N3O.ClH/c1-5-2-4-6-3-8-7-4;/h3,5H,2H2,1H3;1H. This indicates the presence of a methyl group attached to a nitrogen atom, which is further connected to a 1,2,4-oxadiazol ring.

Physical And Chemical Properties Analysis

N-Methyl-1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a solid at room temperature.

Scientific Research Applications

Synthesis and Biological Roles of Oxadiazoles

Oxadiazoles, including 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives, are noted for their wide range of biological activities. These compounds are synthesized through innovative methods, contributing significantly to medicinal chemistry by offering potential treatments for various diseases. The synthesis of these derivatives has been extensively studied, highlighting their importance in developing new therapeutic agents (Nayak & Poojary, 2019).

Pharmacological Properties

1,3,4-Oxadiazole derivatives have been identified as surrogates (bioisosteres) for carboxylic acids, carboxamides, and esters, showcasing a wide array of pharmacological properties. These include antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic activities. The significance of these compounds in drug development is profound, given their applications across various domains, including as polymers and luminescence materials (Rana, Salahuddin, & Sahu, 2020).

Therapeutic Applications

The therapeutic worth of 1,3,4-oxadiazole tailored compounds is considerable, with research showing their effective binding with different enzymes and receptors, which results in a spectrum of bioactivities. These derivatives have been used for treating ailments such as cancer, fungal infections, bacterial infections, and more, underscoring their vast development value in medicinal chemistry (Verma et al., 2019).

Potential for New Drug Development

Oxadiazole derivatives, due to their favorable physical, chemical, and pharmacokinetic properties, have shown significant pharmacological activity through interactions with biomacromolecules. Their roles in antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities have been documented, offering valuable insights for scientists in fields of organic synthesis, medicinal chemistry, and pharmacology (Wang et al., 2022).